N-(2-(furan-2-yl)-2-hydroxypropyl)-3-phenylpropanamide

• IUPAC Name: N-[2-(furan-2-yl)-2-hydroxypropyl]-3-phenylpropanamide
• InChI: InChI=1S/C16H19NO3/c1-16(19,14-8-5-11-20-14)12-17-15(18)10-9-13-6-3-2-4-7-13/h2-8,11,19H,9-10,12H2,1H3,(H,17,18)
• InChI Key: WJNGXJZJCGBWQU-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)CCC1=CC=CC=C1)(C2=CC=CO2)O
• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol

Description

The compound “N-(2-(furan-2-yl)-2-hydroxypropyl)-3-phenylpropanamide” is an amide with a furan ring and a phenyl group. Furan is a five-membered aromatic ring with four carbon atoms and one oxygen. The phenyl group is a functional group that consists of six carbon atoms joined together in a planar cycle, with one hydrogen atom attached to each carbon atom. The amide group consists of a carbonyl group (C=O) and a nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the furan ring, the phenyl ring, and the amide group. The furan ring and the phenyl ring are both aromatic and contribute to the overall stability of the molecule. The amide group can participate in hydrogen bonding, which could affect the compound’s solubility and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the amide group could enhance the compound’s solubility in water. The aromatic rings could contribute to the compound’s UV/Vis absorption properties.

Scientific Research Applications

Antibacterial Activity

Furan derivatives have gained attention in medicinal chemistry for their antibacterial properties. Researchers have explored the synthesis of novel furan-based compounds to combat microbial resistance. . The compound may contribute to this field by providing a new avenue for developing effective and secure antimicrobial agents.

Other Therapeutic Applications

Furan compounds have been linked to various other therapeutic benefits, such as anti-glaucoma, antihypertensive, and anti-aging effects. These areas remain intriguing for future research.

Future Directions

Future research on this compound could involve exploring its potential applications, such as its use in the synthesis of other compounds, its potential biological activity, or its physical and chemical properties.